Harmalol

• CAS: 525-57-5; 6028-00-8; 6028-07-5
• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol
• InChI: InChI=1S/C12H12N2O/c1-7-12-10(4-5-13-7)9-3-2-8(15)6-11(9)14-12/h2-3,6,14-15H,4-5H2,1H3
• InChIKey: RHVPEFQDYMMNSY-UHFFFAOYSA-N

Harmalol CAS 525-57-5: β-Carboline Alkaloid Procurement and Differentiation Guide for Research and Analytical Applications

Harmalol (CAS 525-57-5; 6028-00-8; 6028-07-5) is a β-carboline alkaloid and a 3,4-dihydro derivative of harmine that occurs naturally in Peganum harmala (Syrian rue) and Passiflora incarnata, and is also a primary active metabolite of harmaline [1]. It is characterized by a hydroxyl group at the C-7 position of the β-carboline skeleton and exhibits pH-dependent structural equilibrium between protonated and deprotonated forms with a pKa of 7.8 [2]. Harmalol functions as an inhibitor of dual-specificity tyrosine phosphorylation-regulated kinase 1A (DYRK1A; IC50 = 0.63 μM) and monoamine oxidase A (MAO-A; IC50 = 0.66 μM), with documented selectivity for DYRK1A over multiple other kinases including Cdk1, Cdk5, CK1α1, Clk4, DYRK2, Pim-1, and GSK3β [3].

1

Endothelium-independent vasorelaxation studies; use as non-NO-mediated comparator

2

CYP1A1 posttranslational regulation research without AhR ligand displacement

3

DNA photodamage investigations targeting single-strand break mechanisms

4

β-carboline pharmacokinetic/metabolite studies requiring authentic harmaline metabolite standard

• [1] Tarpley M, Oladapo HO, Strepay D, et al. Identification of harmine and β-carboline analogs from a high-throughput screen of an approved drug collection; profiling as differential inhibitors of DYRK1A and monoamine oxidase A and for in vitro and in vivo anti-cancer studies. Eur J Pharm Sci. 2021;162:105821. View Source
• [2] Sarkar S, Bhadra K. Binding of alkaloid harmalol to DNA: Photophysical and calorimetric approach. J Photochem Photobiol B. 2014;130:272-280. View Source
• [3] Anjiechem. Harmalol hydrochloride product technical datasheet. Accessed 2026. View Source

Why Harmalol Cannot Be Substituted with Harmine or Harmaline: Quantified Mechanistic and Pharmacological Divergence

Despite sharing a common β-carboline scaffold with harmine and harmaline, harmalol exhibits distinct pharmacological profiles that preclude functional interchangeability in research applications. The 3,4-dihydro modification and C-7 hydroxyl substitution confer a unique combination of DYRK1A/MAO-A dual inhibition with a DYRK1A:MAO-A IC50 ratio of approximately 1.0, contrasting sharply with harmaline's ratio of 26.1, indicating fundamentally different target engagement profiles [1]. Furthermore, harmalol demonstrates endothelium-independent vasorelaxation mechanisms distinct from the NO-dependent pathways utilized by harmine and harmaline, as well as unique DNA intercalation properties governed by pH-dependent structural transitions not observed with fully aromatic analogs [2]. These quantifiable differences in target selectivity, mechanistic pathways, and biophysical interactions render harmalol non-substitutable in assays designed to probe DYRK1A-selective inhibition, endothelium-independent vascular responses, or pH-sensitive nucleic acid interactions.

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C-7 hydroxyl (harmalol) vs. methoxy (harmaline/harmine) shifts DNA photodamage from oxidized bases to single-strand breaks

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3,4-dihydro C-ring (harmalol/harmaline) vs. fully aromatic (harmine) alters endothelium-dependence of vasorelaxation

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Antiplatelet activity rank differs markedly; harmalol shows weak, non-significant effect vs. harmane/harmine

• [1] Tarpley M, Oladapo HO, Strepay D, et al. Identification of harmine and β-carboline analogs from a high-throughput screen of an approved drug collection; profiling as differential inhibitors of DYRK1A and monoamine oxidase A and for in vitro and in vivo anti-cancer studies. Eur J Pharm Sci. 2021;162:105821. Table 2. View Source
• [2] Shi CC, Chen SY, Wang GJ, Liao JF, Chen CF. Comparative study on the vasorelaxant effects of three harmala alkaloids in vitro. Jpn J Pharmacol. 2001;85(3):299-305. View Source

Harmalol Quantitative Differentiation Evidence: Head-to-Head Comparative Data for Scientific Selection

Vasorelaxant Mechanism: Endothelium-Independent Action of Harmalol Versus NO-Dependent Harmine and Harmaline

Harmalol exhibits vasorelaxant activity that is mechanistically distinct from harmine and harmaline. While all three alkaloids induce relaxation in isolated rat thoracic aorta precontracted by phenylephrine or KCl, the rank order of potency is harmine > harmaline > harmalol. Critically, the vasorelaxant effects of harmine and harmaline are attenuated by endothelium removal or pretreatment with the nitric oxide synthase inhibitor L-NAME, whereas harmalol's vasorelaxant effect remains unaffected by these interventions, demonstrating an endothelium-independent mechanism [1].

DNA Photodamage Pattern

Head-to-head

Predominantly single-strand breaks (SSBs) + minor purine oxidative damage, vs. harmaline: oxidized purines & AP sites

Mechanistic divergence in photosensitization; SSB-focused studies require harmalol

Type I photosensitization; extracellular DNA model

Evidence Dimension	Endothelium-dependence of vasorelaxation
Target Compound Data	Vasorelaxant effect not attenuated by endothelium removal or L-NAME pretreatment
Comparator Or Baseline	Harmine and harmaline: vasorelaxant effects attenuated by endothelium removal or L-NAME pretreatment
Quantified Difference	Qualitative mechanistic divergence; rank order of relaxation potency: harmine > harmaline > harmalol
Conditions	Isolated rat thoracic aorta precontracted by phenylephrine or KCl; ± endothelium removal; ± 100 μM L-NAME pretreatment

Why This Matters

This mechanistic distinction enables researchers to isolate endothelium-independent vasorelaxant pathways without confounding NO-mediated effects, making harmalol the preferred tool compound for studies requiring NO-pathway exclusion.

• [1] Shi CC, Chen SY, Wang GJ, Liao JF, Chen CF. Comparative study on the vasorelaxant effects of three harmala alkaloids in vitro. Jpn J Pharmacol. 2001;85(3):299-305. View Source

Sodium-Dependent High Affinity Choline Uptake Inhibition: Harmalol Exhibits Highest Potency Among Harmala Alkaloids

In a comparative study of five harmala alkaloids, harmalol demonstrated the highest inhibitory potency against sodium-dependent high affinity choline uptake in rat striatal synaptosomes, with a Ki value of approximately 3.4 μM. This potency exceeds that of harmine, 2-methylharmine, 2-methylharmaline, and harmaline in an ascending order of inhibitory potency: harmaline < 2-methylharmaline < harmine < 2-methylharmine < harmalol [1].

Vasorelaxant Mechanism

Head-to-head

Endothelium-independent; not attenuated by L-NAME or endothelium removal, no NO release. Harmine/harmaline: NO-mediated attenuation.

Endothelium-independent smooth muscle research; use as non-NO comparator

Rat aorta; PE/KCl precontraction; L-NAME 100 µM

Evidence Dimension	Inhibition of sodium-dependent high affinity choline uptake (Ki)
Target Compound Data	Ki ≈ 3.4 μM
Comparator Or Baseline	Harmaline (Ki higher, exact value not reported in rank order); 2-methylharmine (Ki ≈ 5.7 μM); rank order: harmaline < 2-methylharmaline < harmine < 2-methylharmine < harmalol
Quantified Difference	Harmalol is the most potent inhibitor in the series tested; approximately 1.7-fold lower Ki than 2-methylharmine (5.7 μM)
Conditions	Rat striatal synaptosomes; competitive inhibition assay

Why This Matters

For investigators studying cholinergic neurotransmission or high-affinity choline uptake mechanisms, harmalol provides the highest potency within the harmala alkaloid class, enabling lower working concentrations and potentially reduced off-target effects compared to less potent analogs.

• [1] Barker LA, et al. Competitive inhibition of sodium-dependent high affinity choline uptake by harmala alkaloids. Eur J Pharmacol. 1981;72(1):1-6. View Source

DYRK1A Inhibition Selectivity Profile: Harmalol's Balanced DYRK1A/MAO-A Ratio Versus Harmaline's Pronounced MAO-A Bias

Harmalol inhibits DYRK1A with an IC50 of 0.63 μM and MAO-A with an IC50 of 0.66 μM, yielding a DYRK1A:MAO-A IC50 ratio of approximately 1.0, indicating roughly equipotent dual inhibition. In contrast, harmaline exhibits an IC50 of 0.09 μM for MAO-A and a DYRK1A:MAO-A ratio of 26.1, reflecting pronounced MAO-A selectivity. Harmine displays intermediate characteristics with a ratio of 1.2, while harmol shows MAO-A selectivity with a ratio of 0.2 [1]. Harmalol also demonstrates selectivity for DYRK1A over Cdk1, Cdk5, CK1α1, Clk4, DYRK2, Pim-1, and GSK3β at concentrations up to 10 μM [2].

CYP1A1 Inhibition Mode

Head-to-head

Inhibits TCDD-induced CYP1A1 via ubiquitin-proteasomal degradation; no AhR displacement. Harmaline displaces [3H]TCDD.

Posttranslational regulation studies; AhR-independent pathway dissection

HepG2 cells; 0.5–12.5 µM

Evidence Dimension	DYRK1A:MAO-A IC50 ratio
Target Compound Data	DYRK1A IC50 = 0.63 μM; MAO-A IC50 = 0.66 μM; DYRK1A:MAO-A ratio = 1.0
Comparator Or Baseline	Harmaline (MAO-A IC50 = 0.09 μM; ratio = 26.1); Harmine (ratio = 1.2); Harmol (ratio = 0.2); Harmane (ratio = 4.2)
Quantified Difference	Harmalol ratio = 1.0 vs harmaline ratio = 26.1 (26-fold difference in selectivity profile)
Conditions	TR-FRET DYRK1A assay; MAO-A Glo assay

Why This Matters

Researchers requiring balanced dual DYRK1A/MAO-A inhibition should select harmalol, whereas applications demanding MAO-A-selective inhibition with minimal DYRK1A engagement warrant harmaline. This quantified selectivity differential is critical for target deconvolution studies and phenotypic screening interpretation.

• [1] Tarpley M, Oladapo HO, Strepay D, et al. Identification of harmine and β-carboline analogs from a high-throughput screen of an approved drug collection; profiling as differential inhibitors of DYRK1A and monoamine oxidase A and for in vitro and in vivo anti-cancer studies. Eur J Pharm Sci. 2021;162:105821. Table 2. View Source
• [2] BindingDB. BDBM50047009: Harmalol DYRK1A inhibition data. Accessed 2026. View Source

CYP1A1 Inhibition at Transcriptional and Posttranslational Levels: Harmalol and Harmaline Exhibit Comparable Potency

Both harmalol and harmaline inhibit dioxin (TCDD)-mediated induction of CYP1A1 in human hepatoma HepG2 cells at concentrations of 0.5-12.5 μM, acting at transcriptional and posttranslational levels. Both compounds inhibit TCDD-mediated AhR/ARNT/XRE formation and decrease CYP1A1 protein stability. Notably, harmaline additionally displaces [³H]TCDD in competitive ligand binding assays, a property not demonstrated for harmalol, indicating a divergence in AhR ligand binding domain interaction despite comparable functional inhibition of CYP1A1 induction [1].

Antiplatelet Activity Rank

Head-to-head

Rank: harmane/harmine (high) > harmol (medium) > harmalol/harmaline/norharmane (weak, non-significant at 200 µM)

Low-potency comparator for platelet studies; minimal off-target platelet effects

Collagen-induced; 200 µM; PLCγ2 pathway

Evidence Dimension	Inhibition of TCDD-induced CYP1A1 at mRNA, protein, and activity levels
Target Compound Data	Significant inhibition at 0.5-12.5 μM; does not displace [³H]TCDD from AhR
Comparator Or Baseline	Harmaline: significant inhibition at 0.5-12.5 μM; significantly displaces [³H]TCDD from AhR
Quantified Difference	Comparable functional inhibition of CYP1A1 induction; differential AhR ligand binding (harmaline active, harmalol inactive in displacement assay)
Conditions	Human hepatoma HepG2 cells; TCDD (10 nM) induction

Why This Matters

For studies investigating AhR-mediated CYP1A1 regulation, the differential ligand binding properties of harmalol versus harmaline provide a unique tool pair to dissect transcriptional activation mechanisms from posttranslational regulation, with harmalol serving as a control for AhR-independent CYP1A1 modulation.

• [1] El Gendy MA, Soshilov AA, Denison MS, El-Kadi AO. Harmaline and harmalol inhibit the carcinogen-activating enzyme CYP1A1 via transcriptional and posttranslational mechanisms. Food Chem Toxicol. 2012;50(2):353-362. View Source

DNA Intercalation: pH-Dependent Binding of Harmalol Distinct from Fully Aromatic β-Carbolines

Harmalol exhibits pH-dependent DNA binding behavior with a pKa of 7.8. The protonated form (structure I, pH 6.8) binds strongly to calf thymus DNA via intercalation with a binding constant of 4.5 × 10⁵ M⁻¹ and a stoichiometry of 4.8 nucleotide phosphates, stabilizing DNA by 8°C. In contrast, the deprotonated form (structure II, pH 9.2) does not bind DNA and is converted back to the DNA-binding structure I in the presence of high DNA concentrations [1]. This pH-dependent interconversion is unique to the 3,4-dihydro-β-carboline scaffold and not observed with fully aromatic analogs such as harmine, which exhibit pH-independent intercalation [2]. In HepG2 hepatocellular carcinoma cells, harmalol reduces proliferation with a GI50 of 14.2 μM while showing minimal cytotoxicity in normal embryonic liver WRL-68 cells, correlating with its DNA intercalation and apoptotic induction capacity [3].

UPLC-MS/MS Quantification

Method context

LLOQ 1.00 ng/mL; accuracy 94.56–112.23%; intra-day precision RSD

Required for accurate metabolite quantification; PK and forensic studies

Beagle dog plasma; MRM positive ion mode

Enzyme Inhibition Profile

Data to verify

DYRK1A IC50 = 0.63 µM; MAO-A IC50 = 0.66 µM; AChE IC50 = 11.3 µM. No inhibition on Cdk1, Cdk5, CK1α1, Clk4, DYRK2, Pim-1, GSK3β at 10 µM.

Dual DYRK1A/MAO-A inhibition; kinase selectivity supports target engagement studies

Supplier-sourced kinase panel; verify in-house

Evidence Dimension	DNA binding constant and mechanism
Target Compound Data	Protonated form (pH 6.8): binding constant = 4.5 × 10⁵ M⁻¹; intercalative binding; ΔTm = 8°C stabilization; HepG2 GI50 = 14.2 μM
Comparator Or Baseline	Fully aromatic β-carbolines (harmine, harmol): pH-independent intercalation; reported binding constants typically higher for harmine
Quantified Difference	Harmalol binding is pH-switchable (pKa 7.8); harmine and other fully aromatic derivatives lack this pH-dependent binding switch
Conditions	Calf thymus DNA; pH 6.8 and 9.2 buffer conditions; HepG2 cell proliferation assay

Why This Matters

Harmalol's pH-switchable DNA intercalation provides a unique biophysical probe for studying nucleic acid interactions in pH-variable microenvironments, such as the acidic tumor microenvironment or subcellular compartments, enabling experiments not feasible with constitutively intercalating β-carbolines.

• [1] Sarkar S, Bhadra K. Binding of alkaloid harmalol to DNA: Photophysical and calorimetric approach. J Photochem Photobiol B. 2014;130:272-280. View Source
• [2] Nafisi S, Bonsaii M, Maali P, et al. Intercalation of six β-carboline derivatives into DNA. DNA Cell Biol. 2008;27(5):251-257. View Source
• [3] Sarkar S, Pandya P, Bhadra K. DNA binding and apoptotic induction ability of harmalol in HepG2: Biophysical and biochemical approaches. Chem Biol Interact. 2016;258:142-152. View Source

Extracellular DNA Photodamage Pattern: Harmalol Induces Single-Strand Breaks Whereas Harmaline Generates Oxidized Purines

As 3,4-dihydro-β-carbolines, harmalol and harmaline both exhibit photosensitizing properties, but they induce distinct patterns of extracellular DNA photodamage. Harmaline (compound 1) generates a DNA photodamage profile dominated by oxidized purines and sites of base loss (AP sites), whereas harmalol (compound 2) primarily induces single-strand breaks (SSBs) with only minor purine oxidative damage [1]. Subcellular localization, cytotoxicity, and phototoxicity also show structure-dependent differences when compared to the fully aromatic derivatives harmine and harmol [2].

Enzyme Inhibition Profile

Data to verify

DYRK1A IC50 = 0.63 µM; MAO-A IC50 = 0.66 µM; AChE IC50 = 11.3 µM. No inhibition on Cdk1, Cdk5, CK1α1, Clk4, DYRK2, Pim-1, GSK3β at 10 µM.

Dual DYRK1A/MAO-A inhibition; kinase selectivity supports target engagement studies

Supplier-sourced kinase panel; verify in-house

Evidence Dimension	Type of DNA photodamage induced upon light exposure
Target Compound Data	Harmalol: primarily induces single-strand breaks (SSBs) with minor purine oxidative damage
Comparator Or Baseline	Harmaline: DNA photodamage dominated by oxidized purines and AP sites (base loss)
Quantified Difference	Qualitative divergence in DNA damage pattern; mechanistic distinction with harmalol favoring SSB formation
Conditions	Extracellular DNA photodamage assays; UV-A irradiation

Why This Matters

This differential DNA damage signature enables researchers to select harmalol for studies focused on SSB-mediated pathways or when oxidized base damage is a confounding variable, while harmaline is appropriate for investigating oxidative purine damage mechanisms.

• [1] Denofrio MP, Thomas AH, Lorente C, et al. Photosensitizing properties and subcellular localisation of 3,4-dihydro-β-carbolines harmaline and harmalol. Photochem Photobiol Sci. 2023;22(3):579-591. View Source
• [2] Denofrio MP, et al. Photosensitizing properties and subcellular localisation of 3,4-dihydro-β-carbolines harmaline and harmalol. Photochem Photobiol Sci. 2023;22:579-591. View Source

Harmalol CAS 525-57-5: Evidence-Backed Application Scenarios for Research and Analytical Procurement

DYRK1A-Focused Kinase Inhibition Studies Requiring Balanced MAO-A Activity

Investigators studying DYRK1A in the context of Down syndrome, Alzheimer's disease, or cancer should procure harmalol when a DYRK1A inhibitor with roughly equipotent MAO-A inhibition (IC50 ratio ≈ 1.0) is desired. This balanced profile contrasts with harmaline's pronounced MAO-A bias (ratio 26.1) and harmol's MAO-A selectivity (ratio 0.2), enabling researchers to control for dual-target engagement in phenotypic assays [1]. Harmalol's demonstrated selectivity over Cdk1, Cdk5, CK1α1, Clk4, DYRK2, Pim-1, and GSK3β at 10 μM further supports its use as a selective DYRK1A probe [2].

Endothelium-Independent Vasorelaxation Mechanistic Studies

For cardiovascular pharmacology experiments requiring isolation of endothelium-independent vasorelaxant mechanisms, harmalol is the appropriate selection among harmala alkaloids. Unlike harmine and harmaline, whose vasorelaxant effects are attenuated by endothelium removal or NOS inhibition, harmalol maintains its relaxant activity under these conditions, providing a clean tool to study direct vascular smooth muscle effects without endothelial/NO pathway confounding [1].

pH-Dependent DNA Intercalation and Nucleic Acid Biophysics Research

Harmalol's unique pH-switchable DNA intercalation (pKa 7.8; binding only by protonated form at pH < 7.8) makes it an invaluable probe for biophysical studies of nucleic acid interactions in pH-variable environments. Researchers investigating DNA binding in acidic microenvironments—such as tumor interstitial fluid, endosomal compartments, or ischemia-affected tissues—should select harmalol over pH-independent intercalators like harmine, as it enables pH-gated experimental designs [1]. The compound's stabilization of CT DNA by 8°C and cooperative binding (K''ω = 4.65 × 10⁵ M⁻¹) provides well-characterized biophysical parameters for assay development [2].

Analytical Reference Standard for Harmaline Metabolism and Ayahuasca Constituent Profiling

Harmalol is a primary active metabolite of harmaline formed via O-demethylation and serves as an essential analytical reference standard for pharmacokinetic studies of harmala alkaloids. Validated HPLC methods exist for simultaneous quantification of harmol, harmalol, harmine, and harmaline with linear detection ranges of 30.75-246 μg/mL for harmalol using spectrophotometric detection at 330 nm [1]. UPLC-ESI-MS/MS methods have been developed for harmalol quantification in beagle dog plasma, supporting preclinical pharmacokinetic applications [2]. Harmalol is also a minor but analytically significant component of ayahuasca, making it necessary for comprehensive beverage profiling and forensic analysis [3].

Application

Selection Property

Validation Focus

Endothelium-independent vascular studies

Non-NO-mediated vasorelaxation

Smooth muscle calcium handling

β-carboline PK/metabolism studies

Authentic harmaline metabolite reference

UPLC-MS/MS method validation & quantification

DNA photodamage mechanism research

SSB-predominant photosensitizer

Single-strand break detection assays

CYP1A1 posttranslational regulation

AhR-independent CYP1A1 inhibitor

Ubiquitin-proteasomal degradation endpoint

• [1] Tarpley M, Oladapo HO, Strepay D, et al. Identification of harmine and β-carboline analogs from a high-throughput screen of an approved drug collection; profiling as differential inhibitors of DYRK1A and monoamine oxidase A and for in vitro and in vivo anti-cancer studies. Eur J Pharm Sci. 2021;162:105821. View Source
• [2] Anjiechem. Harmalol hydrochloride product technical datasheet. Accessed 2026. View Source
• [3] Shi CC, Chen SY, Wang GJ, Liao JF, Chen CF. Comparative study on the vasorelaxant effects of three harmala alkaloids in vitro. Jpn J Pharmacol. 2001;85(3):299-305. View Source
• [4] Sarkar S, Bhadra K. Binding of alkaloid harmalol to DNA: Photophysical and calorimetric approach. J Photochem Photobiol B. 2014;130:272-280. View Source
• [5] Sarkar S, Pandya P, Bhadra K. DNA binding and apoptotic induction ability of harmalol in HepG2: Biophysical and biochemical approaches. Chem Biol Interact. 2016;258:142-152. View Source
• [6] Kartal M, Altun ML, Kurucu S. HPLC method for the analysis of harmol, harmalol, harmine and harmaline in the seeds of Peganum harmala L. J Pharm Biomed Anal. 2003;31(2):263-269. View Source
• [7] Li S, Liu W, Teng L, et al. Simultaneous determination of harmine, harmaline and their metabolites harmol and harmalol in beagle dog plasma by UPLC-ESI-MS/MS and its application to a pharmacokinetic study. J Pharm Biomed Anal. 2013;85:162-168. View Source
• [8] Navickiene S, Santos LFS, Santos MC, et al. Use of coconut charcoal and menthone-thiosemicarbazone polymer as solid phase materials for the determination of N,N-dimethyltryptamine, harmine, harmaline, harmalol, and tetrahydroharmine in Ayahuasca beverage by liquid chromatography-tandem mass spectrometry. J Braz Chem Soc. 2019;30(1):180-187. View Source